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Compound of Interest

Compound Name: 2,4-Dimethylpentane-1,2-diamine

Cat. No.: B2444229

Technical Guide: 2,4-Dimethylpentane-1,2-
diamine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2,4-Dimethylpentane-1,2-diamine,
summarizing its nomenclature, identifiers, and computed chemical properties based on
available data.

Chemical Identity and Nomenclature

The compound with the structure corresponding to 2,4-dimethylpentane-1,2-diamine is
registered under the IUPAC name 2,4-dimethylpentane-1,2-diamine.[1][2] It is essential to
distinguish this isomer from others, such as 2,4-dimethylpentane-2,4-diamine or 4,4-
dimethylpentane-1,2-diamine, which possess different structural arrangements.[3][4]

Synonyms and ldentifiers:
e CAS Number: 115947-69-8[1]

A comprehensive list of identifiers is provided in the data table below.

Chemical Properties
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Currently, detailed experimental data such as melting point, boiling point, and solubility are not

widely published in readily accessible literature. The information available primarily consists of

computed properties derived from computational chemistry models.

Data Summary Table

Property Value Source
2,4-dimethylpentane-1,2-

IUPAC Name o [1][2]
diamine

Molecular Formula C7H1sN:2 [1][2]

Molecular Weight 130.23 g/mol [1]

Monoisotopic Mass 130.146998583 Da [1112]

CAS Number 115947-69-8 [1]

Canonical SMILES CC(C)CC(C)(CN)N [1112]
JIWVNNBIBQCVCD-

INChl Key [11[2]

UHFFFAOYSA-N

Topological Polar Surface Area 52 A2

[1]

Hydrogen Bond Donor Count 2

[1]

Hydrogen Bond Acceptor

2 1
Count s
Rotatable Bond Count 3 [1]
Complexity 81 [1]

Experimental Protocols

A review of publicly available scientific literature and chemical databases did not yield detailed

experimental protocols for the synthesis, purification, or analysis of 2,4-dimethylpentane-1,2-

diamine. Researchers requiring this compound may need to develop a synthetic route based

on analogous chemical transformations or source it from specialized chemical suppliers.
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Visualization of Chemical Identifiers

The following diagram illustrates the logical relationship between the primary chemical name
and its key identifiers.

CAS: 115947-69-8

Formula: C7H1sN2

2,4-Dimethylpentane-1,2-diamine

SMILES: CC(C)CC(C)(CN)N

InChiKey: JIWVNNBIBQCVCD-UHFFFAOYSA-N

Logical Relationship of 2,4-Dimethylpentane-1,2-diamine Identifiers

Click to download full resolution via product page

Caption: Relationship between the compound name and its primary identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4-Dimethylpentane-1,2-diamine [IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2444229#2-4-dimethylpentane-1-2-diamine-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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